8-chloro-6,11-dihydro-11-(1-cyano-4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine

• CAS No.: 100643-73-0
• Molecular Formula: C20H18ClN3
• Molecular Weight: 335.8 g/mol
• IUPAC Name: 4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidine-1-carbonitrile
• InChI: InChI=1S/C20H18ClN3/c21-17-5-6-18-16(12-17)4-3-15-2-1-9-23-20(15)19(18)14-7-10-24(13-22)11-8-14/h1-2,5-6,9,12H,3-4,7-8,10-11H2
• InChI Key: ZKFCRAUYKRFWQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)C#N)C4=C1C=CC=N4

Description

8-chloro-6,11-dihydro-11-(1-cyano-4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine is a useful research compound. Its molecular formula is C20H18ClN3 and its molecular weight is 335.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 16.2 grams (0.05 mole) of 8-chloro-6,11-dihydro-11-(1-methyl-4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine (prepared by the methods described in U.S. Pat. No. 3,326,924) in 300 mL of dry benzene. To this solution, add slowly under nitrogen a solution of cyanogen bromide (6.4 g) dissolved in 75 mL of benzene. Allow this mixture to stir at room temperature overnight (approximately 20 hours).